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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Heptenol, a secondary alcohol, is a versatile organic compound with applications ranging

from the fragrance industry to its use as a solvent and chemical intermediate. A thorough

understanding of its physicochemical properties is paramount for its effective application in

research, particularly in drug development and formulation studies. This guide provides a

comprehensive overview of the core physicochemical characteristics of 2-Heptenol, detailed

experimental protocols for their determination, and a summary of its spectral data.

Physicochemical Properties
The fundamental physical and chemical properties of 2-Heptenol are summarized below.

These values represent a consensus from various reliable sources and provide a baseline for

its handling, application, and further study.

Table 1: General and Physical Properties of 2-Heptenol
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Property Value Source(s)

Molecular Formula C₇H₁₆O [1][2]

Molecular Weight 116.20 g/mol [1][3]

Appearance Clear, colorless liquid [1][3]

Odor
Mild, fruity, herbaceous,

lemon-like
[1][3]

Boiling Point 159-162 °C [1][2][4]

Melting Point -30.15 °C [1][2][5]

Density 0.817 g/mL at 25 °C [1][2][4]

Refractive Index (n20/D) 1.420 [1]

Vapor Pressure 1.6 hPa at 25 °C [1][2]

Flash Point 64.4 °C (148 °F) [5]

Table 2: Solubility and Partitioning of 2-Heptenol
Property Value Source(s)

Solubility in Water 3.27 - 3.5 g/L [1][4][5]

Solubility in Organic Solvents
Soluble in ethanol, diethyl

ether, and oils
[1][4]

LogP (Octanol-Water Partition

Coefficient)
2.29 - 2.3 [1][5]

Spectral Data
Spectroscopic data is crucial for the identification and structural elucidation of 2-Heptenol.

Table 3: Key Spectral Data for 2-Heptenol
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Spectrum Type Key Peaks/Shifts Source(s)

¹H NMR (90 MHz, CDCl₃)
δ (ppm): 0.89 (t), 1.15 (d), 1.2-

1.5 (m), 1.74 (s), 3.75-3.82 (m)
[3]

¹³C NMR (25.16 MHz, CDCl₃)
δ (ppm): 14.07, 22.74, 23.42,

25.59, 32.01, 39.42, 68.00
[3]

Infrared (IR)

Major absorptions

characteristic of O-H and C-H

stretching.

[6]

Mass Spectrometry (MS)

Molecular ion peak and

fragmentation pattern

consistent with C₇H₁₆O.

[6]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties and the

synthesis of 2-Heptenol are outlined below.

Synthesis of 2-Heptenol via Reduction of 2-Heptanone
This protocol describes a common laboratory-scale synthesis of 2-Heptenol.[7]

Materials:

2-Heptanone (methyl n-amyl ketone)

95% Ethanol

Deionized water

Sodium metal

1:1 Hydrochloric acid

Anhydrous sodium sulfate

Procedure:
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In a round-bottomed flask equipped with a reflux condenser, dissolve 2-Heptanone in a

mixture of 95% ethanol and water.[7]

Gradually add sodium metal to the solution while cooling the flask with running water to

control the exothermic reaction.[7]

Once the sodium has completely dissolved, add a larger volume of water and cool the

mixture.[7]

Separate the upper oily layer containing the crude 2-Heptenol.[7]

Wash the organic layer sequentially with a 1:1 hydrochloric acid solution and then with water.

[7]

Dry the washed product over anhydrous sodium sulfate.[7]

Purify the crude 2-Heptenol by fractional distillation, collecting the fraction that boils between

155-158 °C.[7]

Determination of Boiling Point (Capillary Method)
This method is a standard technique for determining the boiling point of a liquid.[8][9][10]

Materials:

2-Heptenol sample

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Test tube

Procedure:

Place a small amount of 2-Heptenol into a test tube.
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Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer, ensuring the sample and the thermometer bulb are at

the same level.

Heat the apparatus gently and observe the capillary tube.[9]

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube.[9] Record the temperature when the liquid re-enters the

capillary tube upon cooling.[9]

Determination of Density
The density of 2-Heptenol can be determined by measuring the mass of a known volume.[11]

[12][13]

Materials:

2-Heptenol sample

Graduated cylinder or pycnometer

Analytical balance

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer.[12]

Add a known volume of 2-Heptenol to the graduated cylinder or fill the pycnometer.[12]

Measure the combined mass of the container and the 2-Heptenol sample.[12]

Calculate the mass of the 2-Heptenol by subtracting the mass of the empty container.[12]

The density is calculated by dividing the mass of the sample by its volume.[11]

Determination of Solubility in Water
This protocol provides a method to determine the solubility of 2-Heptenol in water.[14][15]
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Materials:

2-Heptenol

Distilled water

Test tubes or vials

Balance

Vortex mixer or shaker

Centrifuge (optional)

Procedure:

Add a measured volume of distilled water to a series of test tubes.[15]

Add progressively larger, known masses of 2-Heptenol to each test tube.[15]

Agitate the mixtures vigorously for a set period to ensure maximum dissolution.

Allow the mixtures to stand and observe for the presence of an undissolved phase.

The solubility is determined as the maximum mass of 2-Heptenol that completely dissolves

in the given volume of water.

Visualizations
Synthesis and Purification Workflow for 2-Heptenol
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Caption: Workflow for the synthesis and purification of 2-Heptenol.

Experimental Workflow for Density Determination
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Caption: Experimental workflow for determining the density of 2-Heptenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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